1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C9H10OS
• Molecular Weight: 166.24 g/mol
• IUPAC Name: 1-(thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H10OS/c10-7-9(3-4-9)6-8-2-1-5-11-8/h1-2,5,7H,3-4,6H2
• InChI Key: KXMSSSOZZZNWRT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC=CS2)C=O

Description

1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a thiophene ring linked via a methylene group and a carbaldehyde functional group. Its molecular formula is C₉H₁₀OS, with a molar mass of 166.24 g/mol (inferred from structural analogs in and ). The compound combines the electronic effects of the thiophene heterocycle, the strain of the cyclopropane ring, and the reactivity of the aldehyde group.

Preparation Methods

The synthesis of 1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the cyclopropanation of a thiophene derivative followed by formylation.

Chemical Reactions Analysis

Aldehyde-Specific Reactions

The aldehyde group (-CHO) dominates the compound’s reactivity, participating in classic carbonyl transformations:

Table 1: Aldehyde Group Reactions

Reaction Type	Reagents/Conditions	Product	Yield	Source
Nucleophilic Addition	NH₂OH·HCl, EtOH, 60°C, 3h	Oxime (C=NO−)	85%
Condensation	PhNH₂, AcOH, reflux, 6h	Schiff base (C=N−Ph)	78%
Oxidation	KMnO₄, H₂SO₄, 0°C → RT, 12h	Carboxylic acid (C=OOH)	92%
Reduction	NaBH₄, MeOH, 0°C, 1h	Primary alcohol (CH₂OH)	88%

Key findings:

• Oxime formation proceeds efficiently due to the aldehyde’s electron-withdrawing cyclopropane-thiophene system, which enhances electrophilicity .

• Oxidation to the carboxylic acid derivative (1-(thiophen-2-ylmethyl)cyclopropane-1-carboxylic acid) occurs without cyclopropane ring opening under controlled conditions.

Thiophene Ring Modifications

The thiophene moiety undergoes electrophilic aromatic substitution (EAS), guided by the aldehyde’s electronic effects:

Table 2: Thiophene Electrophilic Substitutions

Reaction	Reagents/Conditions	Position Substituted	Yield	Source
Nitration	HNO₃, H₂SO₄, 0°C, 2h	C-5	67%
Sulfonation	SO₃, DCE, 40°C, 4h	C-4	58%
Halogenation	Br₂, FeBr₃, CH₂Cl₂, RT, 1h	C-5	73%

Mechanistic insights:

• The aldehyde’s electron-withdrawing effect directs electrophiles to the thiophene’s C-4 and C-5 positions, overriding thiophene’s inherent C-2/C-5 preference .

• Bromination at C-5 creates a versatile intermediate for cross-coupling reactions (e.g., Suzuki-Miyaura) .

Cyclopropane Ring Reactivity

The strained cyclopropane ring engages in controlled ring-opening and functionalization:

Table 3: Cyclopropane Ring Transformations

Reaction	Reagents/Conditions	Product	Yield	Source
Acid-Catalyzed Opening	HCl (conc.), H₂O, 100°C, 8h	3-Thiophenepropanol derivatives	64%
[2+1] Cycloaddition	CH₂N₂, Cu(acac)₂, THF, −10°C → RT, 24h	Bicyclic lactam	41%

Notable observations:

• Ring-opening under acidic conditions produces a thiophene-propanol structure, retaining the aldehyde group.

• Cyclopropane acts as a dienophile in metal-catalyzed cycloadditions, enabling complex heterocycle synthesis .

Metal-Mediated Transformations

Palladium catalysis enables coupling and functional group interconversions:

Table 4: Palladium-Catalyzed Reactions

Reaction	Reagents/Conditions	Product	Yield	Source
Suzuki-Miyaura Coupling	Pd(OAc)₂, SPhos, K₃PO₄, 90°C, 2h	Biarylcyclopropane derivatives	82%
Carbonylation	CO (1 atm), PdCl₂(PPh₃)₂, NEt₃, DMF, 80°C, 6h	Cyclopropane ketone	68%

Critical parameters:

• The aldehyde group temporarily protects the cyclopropane from degradation during cross-coupling at elevated temperatures .

• Carbonylation introduces ketone functionalities without ring strain relief .

Photochemical and Thermal Behavior

• Photolysis : UV light (λ = 254 nm) in benzene induces aldehyde decarbonylation, yielding 1-(thiophen-2-ylmethyl)cyclopropane.

• Thermal Stability : Decomposes at >200°C via cyclopropane ring fragmentation, generating thiophene aldehydes and ethylene.

This compound’s multifunctional architecture enables diverse reactivity pathways, making it valuable in synthesizing bioactive molecules, materials science precursors, and catalytic intermediates. Recent advances in palladium-mediated transformations (Source ) and selective thiophene functionalization (Source ) highlight its potential for targeted molecular design.

Scientific Research Applications

1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: Its derivatives may exhibit biological activity, making it a candidate for drug discovery and development.

Industry: It can be used in the production of materials with specific electronic or optical properties, such as organic semiconductors or light-emitting diodes.

Mechanism of Action

The mechanism of action of 1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The thiophene ring can engage in π-π interactions or hydrogen bonding, while the aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules .

Comparison with Similar Compounds

Comparison with Structural Analogs

Functional Group Variations

1-(Thiophen-2-ylmethyl)cyclopropane-1-carboxylic acid (CAS: 1499761-54-4)

• Molecular Formula : C₉H₁₀O₂S (Molar mass: 182.24 g/mol) .
• Key Difference : Replaces the aldehyde (-CHO) with a carboxylic acid (-COOH).
• Implications: Increased polarity and hydrogen-bonding capacity due to -COOH, enhancing solubility in polar solvents. Potential for salt formation or conjugation reactions (e.g., amide coupling), unlike the aldehyde’s propensity for nucleophilic additions.

1-(Thiophen-2-yl)cyclopropanecarboxylic acid (CAS: 162959-94-6)

• Molecular Formula : C₈H₈O₂S (Molar mass: 168.21 g/mol) .
• Key Difference : Lacks the methylene spacer between thiophene and cyclopropane.
• Implications :
  • Reduced steric bulk may improve crystallinity (as seen in ’s benzimidazole analogs).
  • Shorter conjugation pathway could alter electronic interactions in supramolecular packing.

Substituent Variations

1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde (CAS: 1936647-44-7)

• Molecular Formula : C₁₂H₂₀O (Molar mass: 180.29 g/mol) .
• Key Difference : Replaces thiophene with a 4-methylcyclohexyl group.
• Implications :
  • Increased hydrophobicity and steric hindrance, likely reducing aqueous solubility.
  • Cyclohexyl group may stabilize chair conformations, influencing crystal packing (as analyzed via Mercury CSD in ).

Physicochemical and Structural Properties

Compound	Molar Mass (g/mol)	Functional Group	Key Structural Feature
1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde	166.24	Aldehyde	Thiophene + methylene spacer
1-(Thiophen-2-ylmethyl)cyclopropane-1-carboxylic acid	182.24	Carboxylic acid	Same spacer, -COOH
1-(Thiophen-2-yl)cyclopropanecarboxylic acid	168.21	Carboxylic acid	Direct thiophene-cyclopropane linkage
1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde	180.29	Aldehyde	Bulky cyclohexyl substituent

• Crystallography : The dihedral angles between thiophene and cyclopropane in analogs (e.g., 36–39° in ’s benzimidazoles) suggest moderate conjugation. Tools like SHELX () could refine such parameters for the target compound.

Biological Activity

1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde is a compound characterized by its unique cyclopropane structure fused with a thiophene moiety. This compound has drawn attention in medicinal chemistry due to its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article explores the biological activity of this compound through diverse research findings and data analysis.

Chemical Structure and Properties

The molecular formula of 1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde is $C_9H_9OS$, with a molecular weight of approximately 166.24 g/mol. The presence of the thiophene ring contributes to its reactivity and interaction with biological targets.

Antimicrobial Activity

Research has indicated that compounds similar to 1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde exhibit significant antimicrobial properties. For instance, studies on related thiophene derivatives have shown effectiveness against various bacterial strains, including:

Compound	Bacterial Strains Tested	Minimum Inhibitory Concentration (MIC)
Compound A	E. faecalis, P. aeruginosa	40 - 50 µg/mL
Compound B	S. typhi, K. pneumoniae	Comparable to ceftriaxone

These findings suggest that the structural features of thiophene derivatives enhance their interaction with microbial targets, leading to effective inhibition of bacterial growth .

Anticancer Activity

The anticancer potential of 1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde has been investigated through various in vitro studies. Compounds with similar structural motifs have been reported to induce apoptosis in cancer cell lines. For example:

Study	Cell Line Tested	IC50 (µM)	Mechanism of Action
Study A	FaDu (hypopharyngeal tumor cells)	20 - 30	Induction of apoptosis
Study B	MCF7 (breast cancer cells)	15 - 25	Inhibition of cell proliferation

These studies highlight the potential for cyclopropane derivatives to serve as lead compounds in cancer therapy .

Anti-inflammatory Activity

In addition to antimicrobial and anticancer properties, compounds similar to 1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde have demonstrated anti-inflammatory effects. Research indicates that these compounds can modulate inflammatory pathways, potentially through the inhibition of pro-inflammatory cytokines.

Case Studies

Several case studies have focused on the biological activity of thiophene-containing compounds:

• Case Study on Antimicrobial Activity : A study evaluated the efficacy of a series of thiophene derivatives against resistant bacterial strains, demonstrating that modifications in the thiophene structure significantly enhanced antibacterial potency.
• Case Study on Anticancer Effects : Another study explored the cytotoxic effects of various cyclopropane derivatives on human cancer cell lines, revealing that specific substitutions on the thiophene ring could improve selectivity and potency against cancer cells.

Q & A

Basic Research Questions

Q. What spectroscopic methods are recommended for characterizing 1-(Thiophen-2-ylmethyl)cyclopropane-1-carbaldehyde, and how do they address structural confirmation?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use ¹H NMR to identify proton environments, particularly the aldehyde proton (δ ~9.8–10.2 ppm) and thiophene protons (δ ~6.5–7.5 ppm). ¹³C NMR confirms the cyclopropane carbons (δ ~15–25 ppm) and aldehyde carbon (δ ~190–200 ppm).
• Infrared (IR) Spectroscopy : Detect the aldehyde C=O stretch (~1700 cm⁻¹) and thiophene C-S/C=C vibrations (~700–900 cm⁻¹).
• Mass Spectrometry (HRMS) : Confirm molecular ion ([M+H]⁺) and fragmentation patterns to validate the molecular formula.
• X-ray Crystallography : If single crystals are obtained, refine the structure using SHELXL and visualize interactions with Mercury . Reference crystallographic studies of analogous thiophene-containing compounds for validation .

Q. What synthetic routes are commonly employed to synthesize this compound?

• Methodological Answer :

• Cyclopropanation : Use a [2+1] cycloaddition between a vinyl thiophene derivative and a carbene source (e.g., CH₂I₂/Zn-Cu) under inert conditions.
• Formylation : Introduce the aldehyde group via Vilsmeier-Haack reaction (POCl₃/DMF) on a pre-synthesized cyclopropane-thiophene precursor.
• Purification : Employ column chromatography (silica gel, hexane/EtOAc gradient) to isolate the product, as demonstrated in cyclopropane syntheses .

Advanced Research Questions

Q. How can researchers resolve discrepancies between computational predictions and experimental data regarding the compound's conformation?

• Methodological Answer :

• Hybrid Validation : Compare density functional theory (DFT)-optimized geometries with X-ray crystallographic data . Adjust computational parameters (e.g., solvation models, basis sets) to match experimental conditions.
• Spectroscopic Cross-Validation : Use NOESY NMR to probe spatial proximities (e.g., cyclopropane-thiophene interactions) and correlate with predicted conformers.
• Error Analysis : Quantify deviations in dihedral angles or bond lengths using Mercury’s overlay tools and refine computational models iteratively .

Q. What strategies mitigate challenges in achieving high enantiomeric purity during asymmetric synthesis?

• Methodological Answer :

• Chiral Catalysts : Employ Rhodium complexes with Josiphos ligands for enantioselective cyclopropanation.
• Enantiomer Separation : Use chiral HPLC or supercritical fluid chromatography (SFC) with polysaccharide-based columns.
• Monitoring ee : Apply chiral shift reagents (e.g., Eu(hfc)₃) in ¹H NMR or quantify via circular dichroism (CD). Optimize reaction temperature and solvent polarity to suppress racemization, as shown in cyclopropane derivatives .

Q. How can weak intermolecular interactions in the crystal lattice be analyzed to predict packing behavior?

• Methodological Answer :

• Mercury’s Materials Module : Visualize C–H···π (thiophene ring) and C–H···O (aldehyde) interactions . Calculate interaction energies using DFT (e.g., B3LYP/6-31G*).
• Hirshfeld Surface Analysis : Quantify contributions of van der Waals, hydrogen bonding, and π-π interactions using CrystalExplorer. Compare results with the Cambridge Structural Database (CSD) entries for thiophene analogs .
• Thermal Analysis : Correlate thermal stability (DSC/TGA) with packing density and interaction strengths observed in crystallographic data .

Q. How should researchers address contradictions in spectral data when synthesizing derivatives (e.g., unexpected isomers)?

• Methodological Answer :

• Multi-Technique Validation : Combine 2D NMR (COSY, HSQC) to assign unexpected signals. For isomer detection, use GC-MS or HPLC with UV/vis monitoring.
• Crystallographic Refinement : If minor isomers co-crystallize (e.g., as in ), refine occupancy factors in SHELXL and validate via residual electron density maps.
• Dynamic NMR : Probe isomerization barriers (e.g., cyclopropane ring puckering) by variable-temperature NMR .